Cas no 832732-70-4 (Propanamide, 3-(dimethylamino)-N-[2-(methylphenylamino)phenyl]-)

• Product Name: Propanamide, 3-(dimethylamino)-N-[2-(methylphenylamino)phenyl]-
• CAS No: 832732-70-4
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• CID: 674048
• PubChem ID: 71415783
• Update Time: 2025-04-19

Propanamide, 3-(dimethylamino)-N-[2-(methylphenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-(dimethylamino)-N-[2-(methylphenylamino)phenyl]-
• 3-(dimethylamino)-N-[2-(N-methylanilino)phenyl]propanamide
• N~3~,N~3~-Dimethyl-N-{2-[methyl(phenyl)amino]phenyl}-beta-alaninamide
• 832732-70-4
• DTXSID60835193

• Inchi： 1S/C18H23N3O/c1-20(2)14-13-18(22)19-16-11-7-8-12-17(16)21(3)15-9-5-4-6-10-15/h4-12H,13-14H2,1-3H3,(H,19,22)
• InChI Key： DTWQTRGSWNMSSK-UHFFFAOYSA-N
• SMILES： O=C(CCN(C)C)NC1C=CC=CC=1N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.184112366g/mol
• Monoisotopic Mass: 297.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.6Ų